3-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 3-fluoro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C19H19FN2O3/c1-19(2)11-25-16-8-7-14(10-15(16)22(3)18(19)24)21-17(23)12-5-4-6-13(20)9-12/h4-10H,11H2,1-3H3,(H,21,23)
• InChI Key: JWTYILATTMNRSA-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)F)N(C1=O)C)C
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

The compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. The benzene ring is substituted with a fluoro group at the 3-position. The amide group is attached to a complex structure, which includes a tetrahydrobenzo[b][1,4]oxazepin-7-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple cyclic structures and a variety of functional groups, including an amide and a fluoro group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an amide group could allow for hydrogen bonding, affecting its solubility and boiling point.

Scientific Research Applications

Chiral Stationary Phases

1,3,5-Triazine derivatives, which share structural similarities with F2262-0046, find applications as chiral stationary phases. .

Crop Protection Products

Although not specifically mentioned for F2262-0046, trifluoromethylpyridines (TFMPs) are structurally related to indole derivatives. . While this example involves pyridines, it highlights the broader utility of fluorinated heterocycles in agriculture.

Antioxidant and Antimicrobial Activities

Indole derivatives often exhibit antioxidant and antimicrobial properties. Although specific data for F2262-0046 are lacking, its fluoro-substituted benzamide group suggests potential in these areas.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Benzamides have been studied for a variety of biological activities, but without more information, it’s impossible to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used or handled. Without more information, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound would likely involve further elucidation of its physical and chemical properties, synthesis methods, potential biological activities, and safety profile.